2-(4-fluorophenyl)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one

• IUPAC Name: 2-(4-fluorophenyl)-1-(1-methylimidazol-2-yl)ethanone
• InChI: InChI=1S/C12H11FN2O/c1-15-7-6-14-12(15)11(16)8-9-2-4-10(13)5-3-9/h2-7H,8H2,1H3
• InChI Key: ZVCYEGMPLPKWSF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol

Description

2-(4-fluorophenyl)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one, also known as 4F-MDMB-BICA, is a synthetic cannabinoid that has been gaining popularity in the research community due to its potential applications in scientific research. This compound belongs to the class of indazole-based synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AB-FUBINACA.

Scientific Research Applications

Anticonvulsant Activities

The compound 2-(4-fluorophenyl)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one, as part of the (arylalkyl)imidazoles class, is involved in structure-activity relationship studies for anticonvulsant drugs. These compounds are recognized for their potential in inhibiting seizures, indicating their utility in addressing epilepsy and related disorders. The research emphasizes the importance of the alkylimidazole portion of the molecule for anticonvulsant activity, highlighting the significance of structural components in drug efficacy. The compound's ability to interact with cytochrome P-450 may affect the metabolism of other drugs, which is a critical consideration for its clinical application (Robertson et al., 1986).

Angiotensin II Receptor Antagonism

The compound has been explored in the context of nonpeptide angiotensin II receptor antagonists. Such compounds are essential for their role in modulating blood pressure and are considered for treating hypertension and other related cardiovascular disorders. The ability to antagonize the angiotensin II-induced blood pressure increase, as demonstrated by similar compounds, underscores the therapeutic potential of this chemical class in cardiovascular health (Bovy et al., 1993).

Dermatological Applications

Topical application studies involving similar compounds, such as flutrimazole, which shares structural similarities with 2-(4-fluorophenyl)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one, have shown promising results. These studies indicate that such compounds can be absorbed through the skin and exhibit low systemic absorption rates, suggesting their potential use in dermatological applications with minimal systemic side effects (Duchêne et al., 1992).

Neuropharmacological Effects

In neuropharmacology, related compounds have been studied for their influence on brain systems, such as their role in modulating the central renin-angiotensin system. The ability to influence brain system responses through receptor antagonism highlights the potential therapeutic applications of these compounds in neurological and psychiatric conditions (Pediconi et al., 2005).